N-(4-fluorobenzyl)-7-(4-fluorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• Molecular Formula: C25H18F2N4
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 7-(4-fluorophenyl)-N-[(4-fluorophenyl)methyl]-5-phenylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C25H18F2N4/c26-19-8-6-17(7-9-19)14-28-24-23-22(18-4-2-1-3-5-18)15-31(25(23)30-16-29-24)21-12-10-20(27)11-13-21/h1-13,15-16H,14H2,(H,28,29,30)
• InChI Key: MEZXADSBALFLMZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN(C3=NC=NC(=C23)NCC4=CC=C(C=C4)F)C5=CC=C(C=C5)F

Description

7-(4-FLUOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-5-PHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE is a complex organic compound with a unique structure that includes multiple aromatic rings and a pyrrolopyrimidine core. This compound is of interest in various fields of scientific research due to its potential biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 7-(4-FLUOROPHENYL)-N-[(4-FLUOROPHENYL)METHYL]-5-PHENYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-AMINE typically involves multi-step organic reactions. The process often starts with the preparation of the pyrrolopyrimidine core, followed by the introduction of the fluorophenyl and phenyl groups through various coupling reactions. Common reagents used in these reactions include palladium catalysts, bases like potassium carbonate, and solvents such as dimethylformamide (DMF).

Industrial Production Methods: Industrial production of this compound may involve optimizing the synthetic route to increase yield and reduce costs. This can include the use of continuous flow reactors, which allow for better control of reaction conditions and scalability